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Compound of Interest

Compound Name: 4-Pyridylacetonitrile hydrochloride

Cat. No.: B122261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Pyridylacetonitrile hydrochloride (CAS No. 92333-25-0). Adherence to these procedures is

critical for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Data
4-Pyridylacetonitrile hydrochloride is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and can cause skin and serious eye irritation.[1][2]

[3]
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Property Value Reference

Molecular Formula C₇H₆N₂ · HCl [2]

Molecular Weight 154.60 g/mol [2][4]

Appearance Solid [2]

Melting Point 267 °C (decomposes) [2]

Signal Word Danger [1]

Hazard Classifications

Acute Toxicity, Oral (Category

4) Acute Toxicity, Dermal

(Category 4) Acute Toxicity,

Inhalation (Category 4) Skin

Irritation (Category 2) Eye

Irritation (Category 2/2A)

Specific Target Organ Toxicity -

Single Exposure (Category 3)

[1][2][3]

Storage Class 11 - Combustible Solids [2]

Personal Protective Equipment (PPE)
Before handling 4-Pyridylacetonitrile hydrochloride for disposal, all personnel must be

equipped with the appropriate personal protective equipment.
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PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., Nitrile rubber,

Butyl rubber, or PVA) should be worn.[5]

Eye Protection
Safety glasses with side-shields or chemical

safety goggles are mandatory.[6]

Lab Coat
A standard laboratory coat must be worn to

prevent skin contact.[6]

Respiratory

Work should be conducted in a well-ventilated

area or under a fume hood. For higher-level

protection, use appropriate respiratory

protection such as a dust mask (type N95, US)

or other approved respirators.[2][3]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[6]

Containment: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the spill. Do not use combustible materials like sawdust.[6]

Collection: Carefully collect the absorbed material into a designated, labeled, and sealed

container for hazardous waste.[5][6]

Decontamination: Thoroughly clean the spill area with a suitable solvent (e.g., soap and

water), and collect the cleaning materials for disposal as hazardous waste.[6]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 4-Pyridylacetonitrile hydrochloride is through

a licensed hazardous waste disposal service.[6][7] Do not flush into surface water or sanitary

sewer systems.[1]
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Waste Collection: Collect waste 4-Pyridylacetonitrile hydrochloride and any contaminated

materials (e.g., absorbent pads, gloves, weighing paper) in a designated, chemically

compatible, and clearly labeled hazardous waste container. The label should include the

chemical name, "Hazardous Waste," and the date of accumulation.[5][6]

Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents and acids.[5][6]

Engage a Professional Disposal Service: Contact a licensed hazardous waste disposal

company to arrange for the pickup and disposal of the waste.[6][7] Ensure compliance with

all federal, state, and local regulations.[7]

Disposal Workflow
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Caption: Workflow for the safe disposal of 4-Pyridylacetonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-ピリジルアセトニトリル 塩酸塩 98% | Sigma-Aldrich [sigmaaldrich.com]

3. uprm.edu [uprm.edu]

4. 4-Pyridylacetonitrile hydrochloride | 92333-25-0 [amp.chemicalbook.com]

5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

6. benchchem.com [benchchem.com]

7. aksci.com [aksci.com]

To cite this document: BenchChem. [Safe Disposal of 4-Pyridylacetonitrile Hydrochloride: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122261#4-pyridylacetonitrile-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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